Cas no 922054-55-5 (2-(2-fluorophenoxy)-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)acetamide)

• Product Name: 2-(2-fluorophenoxy)-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)acetamide
• CAS No: 922054-55-5
• MF: C₁₈H₁₇FN₂O₄
• MW: 344.336988210678
• CID: 5840171
• PubChem ID: 40957991
• Update Time: 2025-05-26

2-(2-fluorophenoxy)-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-(2-fluorophenoxy)-N-(2,3,4,5-tetrahydro-4-methyl-5-oxo-1,4-benzoxazepin-7-yl)-
• F2276-0102
• 922054-55-5
• 2-(2-fluorophenoxy)-N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)acetamide
• 2-(2-fluorophenoxy)-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)acetamide
• 2-(2-fluorophenoxy)-N-(4-methyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)acetamide
• AKOS024635400

• Inchi： 1S/C18H17FN2O4/c1-21-8-9-24-15-7-6-12(10-13(15)18(21)23)20-17(22)11-25-16-5-3-2-4-14(16)19/h2-7,10H,8-9,11H2,1H3,(H,20,22)
• InChI Key： YZSDUSINKFKFAQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCCN(C)C(=O)C2=C1)(=O)COC1=CC=CC=C1F

Computed Properties

• Exact Mass: 344.11723519g/mol
• Monoisotopic Mass: 344.11723519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Density: 1.333±0.06 g/cm3(Predicted)
• Boiling Point: 610.5±55.0 °C(Predicted)
• pka: 12.18±0.20(Predicted)

Additional information on 2-(2-fluorophenoxy)-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)acetamide

Introduction to Compound with CAS No. 922054-55-5 and Its Applications in Modern Medicinal Chemistry

The compound with the CAS number 922054-55-5 and the product name 2-(2-fluorophenoxy)-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)acetamide represents a significant advancement in the field of medicinal chemistry. This molecule has garnered considerable attention due to its unique structural features and promising pharmacological properties. The introduction of fluorine atoms and the benzoxazepine core into the molecular framework suggests a potential for enhanced binding affinity and selectivity, making it a valuable candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target complex biological pathways. The benzoxazepine scaffold, in particular, has emerged as a versatile pharmacophore with applications ranging from central nervous system (CNS) disorders to antiviral and anticancer therapies. The presence of a methyl group at the 4-position and an oxo group at the 5-position of the tetrahydro-1,4-benzoxazepine ring further modulates its pharmacokinetic profile, enhancing its bioavailability and metabolic stability.

The fluorophenoxy moiety in the compound 2-(2-fluorophenoxy)-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)acetamide introduces additional electronic and steric effects that can influence receptor binding. Fluorine atoms are known to increase metabolic stability and binding affinity by participating in hydrophobic interactions and π-stacking interactions with biological targets. This feature makes the compound particularly attractive for designing drugs with improved pharmacological properties.

Recent studies have highlighted the potential of benzoxazepine derivatives as scaffolds for developing drugs with enhanced efficacy and reduced side effects. For instance, research has demonstrated that compounds containing the benzoxazepine core exhibit significant activity against various enzymes and receptors involved in disease pathways. The specific substitution pattern in 2-(2-fluorophenoxy)-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)acetamide is designed to optimize its interaction with these targets while minimizing off-target effects.

The acetamide functional group in the molecule contributes to its solubility and bioavailability, which are critical factors for drug development. Acetamides are commonly found in biologically active compounds due to their ability to form hydrogen bonds with polar residues in proteins, thereby enhancing binding affinity. The incorporation of this group into the benzoxazepine framework suggests that this compound may exhibit potent activity against biological targets while maintaining good pharmacokinetic properties.

In conclusion, the compound with CAS number 922054-55-5 and product name 2-(2-fluorophenoxy)-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)acetamide represents a promising candidate for further investigation in medicinal chemistry. Its unique structural features and favorable pharmacokinetic properties make it an attractive lead for developing novel therapeutic agents. As research continues to uncover new applications for benzoxazepine derivatives, this compound is poised to play a significant role in addressing unmet medical needs.